Vat Blue 4B
Vat Blue 4B
Tetrabromoindigo is a biochemical.
Brand Name:
Vulcanchem
CAS No.:
2475-31-2
VCID:
VC0545006
InChI:
InChI=1S/C16H6Br4N2O2/c17-5-1-7-11(9(19)3-5)21-13(15(7)23)14-16(24)8-2-6(18)4-10(20)12(8)22-14/h1-4,21,23H
SMILES:
C1=C(C=C(C2=C1C(=C(N2)C3=NC4=C(C3=O)C=C(C=C4Br)Br)O)Br)Br
Molecular Formula:
C16H6Br4N2O2
Molecular Weight:
577.8 g/mol
Vat Blue 4B
CAS No.: 2475-31-2
Cat. No.: VC0545006
Molecular Formula: C16H6Br4N2O2
Molecular Weight: 577.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Tetrabromoindigo is a biochemical. |
|---|---|
| CAS No. | 2475-31-2 |
| Molecular Formula | C16H6Br4N2O2 |
| Molecular Weight | 577.8 g/mol |
| IUPAC Name | 5,7-dibromo-2-(5,7-dibromo-3-hydroxy-1H-indol-2-yl)indol-3-one |
| Standard InChI | InChI=1S/C16H6Br4N2O2/c17-5-1-7-11(9(19)3-5)21-13(15(7)23)14-16(24)8-2-6(18)4-10(20)12(8)22-14/h1-4,21,23H |
| Standard InChI Key | PTWYQANXSNMUTI-YPKPFQOOSA-N |
| Isomeric SMILES | C1=C(C=C(C2=C1C(=O)/C(=C/3\C(=O)C4=C(N3)C(=CC(=C4)Br)Br)/N2)Br)Br |
| SMILES | C1=C(C=C(C2=C1C(=C(N2)C3=NC4=C(C3=O)C=C(C=C4Br)Br)O)Br)Br |
| Canonical SMILES | C1=C(C=C(C2=C1C(=O)C(=C3C(=O)C4=C(N3)C(=CC(=C4)Br)Br)N2)Br)Br |
| Appearance | Solid powder |
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